Cas no 2103917-48-0 (methyl 3-hydroxy-3-(1,3-thiazol-5-yl)propanoate)

• Product Name: methyl 3-hydroxy-3-(1,3-thiazol-5-yl)propanoate
• CAS No: 2103917-48-0
• MF: C₇H₉NO₃S
• MW: 187.216260671616
• CID: 6411749
• PubChem ID: 165670538
• Update Time: 2025-06-12

methyl 3-hydroxy-3-(1,3-thiazol-5-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-hydroxy-3-(1,3-thiazol-5-yl)propanoate
• 2103917-48-0
• EN300-1765347

• Inchi： 1S/C7H9NO3S/c1-11-7(10)2-5(9)6-3-8-4-12-6/h3-5,9H,2H2,1H3
• InChI Key： NBSXJPXALDLFKN-UHFFFAOYSA-N
• SMILES： S1C=NC=C1C(CC(=O)OC)O

Computed Properties

• Exact Mass: 187.03031432g/mol
• Monoisotopic Mass: 187.03031432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 87.7Ų

Additional information on methyl 3-hydroxy-3-(1,3-thiazol-5-yl)propanoate

Methyl 3-hydroxy-3-(1,3-thiazol-5-yl)propanoate (CAS No. 2103917-48-0): A Compound with Promising Applications in Medicinal Chemistry

Methyl 3-hydroxy-3-(1,3-thiazol-5-yl)propanoate, identified by its CAS number 2103917-48-0, is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential biological activities. This compound belongs to the class of thiazole derivatives, which are well-known for their broad spectrum of pharmacological effects. The presence of both hydroxyl and thiazole functional groups in its molecular structure makes it a particularly interesting candidate for further investigation.

The structural motif of methyl 3-hydroxy-3-(1,3-thiazol-5-yl)propanoate consists of a propanoate ester linked to a hydroxyl group and a thiazole ring. The thiazole ring is a heterocyclic compound containing sulfur and nitrogen atoms, which are known to contribute to the compound's ability to interact with biological targets. Specifically, the nitrogen atom in the thiazole ring can form hydrogen bonds with amino acid residues in proteins, while the sulfur atom can engage in various interactions, including coordination with metal ions. These features make the compound a versatile scaffold for drug design.

In recent years, there has been a growing interest in developing new therapeutic agents based on thiazole derivatives due to their demonstrated efficacy against various diseases. For instance, studies have shown that thiazole compounds can exhibit antimicrobial, anti-inflammatory, and anticancer properties. The hydroxyl group in methyl 3-hydroxy-3-(1,3-thiazol-5-yl)propanoate further enhances its potential as a pharmacophore by allowing for additional hydrogen bonding interactions with biological targets. This feature could be particularly useful in designing drugs that require precise binding to specific sites on proteins or enzymes.

One of the most compelling aspects of methyl 3-hydroxy-3-(1,3-thiazol-5-yl)propanoate is its potential application in the development of novel antibiotics. The rise of antibiotic-resistant bacteria has necessitated the discovery of new antimicrobial agents that can overcome existing resistance mechanisms. Thiazole derivatives have shown promise in this area due to their ability to disrupt bacterial cell wall synthesis and other vital cellular processes. The unique combination of functional groups in methyl 3-hydroxy-3-(1,3-thiazol-5-yl)propanoate suggests that it may be able to interact with bacterial targets in a way that conventional antibiotics cannot.

Furthermore, the compound's structure suggests potential applications in anti-inflammatory therapies. Inflammation is a complex biological response that can contribute to various chronic diseases, including arthritis and cardiovascular disorders. Thiazole derivatives have been reported to inhibit inflammatory pathways by modulating the activity of key enzymes such as COX and LOX. The hydroxyl group in methyl 3-hydroxy-3-(1,3-thiazol-5-yl)propanoate may enhance its ability to interact with these enzymes, thereby potentially reducing inflammation.

Recent research has also explored the anticancer potential of thiazole derivatives. These compounds have been shown to induce apoptosis (programmed cell death) in cancer cells by interfering with critical signaling pathways involved in cell proliferation and survival. The structural features of methyl 3-hydroxy-3-(1,3-thiazol-5-yl)propanoate, particularly the thiazole ring and hydroxyl group, make it a promising candidate for further investigation as an anticancer agent. Preclinical studies are currently underway to evaluate its efficacy and safety profile.

The synthesis of methyl 3-hydroxy-3-(1,3-thiazol-5-yl)propanoate presents an interesting challenge due to the complexity of its molecular structure. However, advances in synthetic chemistry have made it possible to access such compounds efficiently and with high purity. Modern synthetic methods often involve multi-step reactions that require careful optimization to ensure high yields and minimal side products. The synthesis typically begins with the preparation of the thiazole ring followed by its functionalization with the propanoate ester and hydroxyl group.

In conclusion, methyl 3-hydroxy-3-(1,3-thiazol-5-yl)propanoate (CAS No. 2103917-48-0) is a compound with significant potential in medicinal chemistry due to its unique structural features and diverse biological activities. Its ability to interact with various biological targets makes it a valuable scaffold for drug design. Further research is needed to fully elucidate its pharmacological properties and explore its therapeutic applications. As our understanding of drug design principles continues to evolve, compounds like methyl 3-hydroxy-3-(1,3-thiazol-5-yl)propanoate are likely to play an increasingly important role in the development of new treatments for human diseases.